Cas no 78866-07-6 (Benzenamine, 4-[(4-methoxyphenyl)azo]-N-phenyl-)

Benzenamine, 4-[(4-methoxyphenyl)azo]-N-phenyl- structure
78866-07-6 structure
Product name:Benzenamine, 4-[(4-methoxyphenyl)azo]-N-phenyl-
CAS No:78866-07-6
MF:C19H17N3O
MW:303.357784032822
CID:1794113
PubChem ID:19046860

Benzenamine, 4-[(4-methoxyphenyl)azo]-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-[(4-methoxyphenyl)azo]-N-phenyl-
    • SCHEMBL8044644
    • DTXSID401038670
    • 78866-07-6
    • Benzenamine, 4-[2-(4-methoxyphenyl)diazenyl]-N-phenyl-
    • Inchi: InChI=1S/C19H17N3O/c1-23-19-13-11-18(12-14-19)22-21-17-9-7-16(8-10-17)20-15-5-3-2-4-6-15/h2-14,20H,1H3
    • InChI Key: HTSUGCRMTITIHG-UHFFFAOYSA-N
    • SMILES: COC1=CC=C(C=C1)N=NC2=CC=C(C=C2)NC3=CC=CC=C3

Computed Properties

  • Exact Mass: 303.137162174g/mol
  • Monoisotopic Mass: 303.137162174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46Ų
  • XLogP3: 5.6

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